Cas no 26558-04-3 (1H-Benzimidazole-4,7-dione,5,6-bis(hexylthio)-)

26558-04-3 structure
Product name:1H-Benzimidazole-4,7-dione,5,6-bis(hexylthio)-
1H-Benzimidazole-4,7-dione,5,6-bis(hexylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole-4,7-dione,5,6-bis(hexylthio)-
- 5,6-bis(hexylsulfanyl)-1H-benzimidazole-4,7-dione
- 5,6-bis-hexylsulfanyl-1H-benzoimidazole-4,7-dione
- NSC-101611
- 26558-04-3
- NSC101611
- DTXSID60295379
- NSC 101611
-
- Inchi: InChI=1S/C19H28N2O2S2/c1-3-5-7-9-11-24-18-16(22)14-15(21-13-20-14)17(23)19(18)25-12-10-8-6-4-2/h13H,3-12H2,1-2H3,(H,20,21)
- InChI Key: IVYJIDSAAGTIOB-UHFFFAOYSA-N
- SMILES: CCCCCCSC1C(=O)C2NC=NC=2C(=O)C=1SCCCCCC
Computed Properties
- Exact Mass: 380.15900
- Monoisotopic Mass: 380.159
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 12
- Complexity: 494
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.4
- Topological Polar Surface Area: 113Ų
Experimental Properties
- Density: 1.18
- Boiling Point: 550.7°Cat760mmHg
- Flash Point: 286.8°C
- Refractive Index: 1.578
- PSA: 113.42000
- LogP: 5.62730
1H-Benzimidazole-4,7-dione,5,6-bis(hexylthio)- Related Literature
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Eugene P. Petrov,Rafayel Petrosyan,Petra Schwille Soft Matter, 2012,8, 7552-7555
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Yingjie Zhao,Ruomeng Duan,Jianzhang Zhao,Chen Li Chem. Commun., 2018,54, 12329-12332
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Mark E. Light,Michael B. Hursthouse,Daniel J. Price Dalton Trans., 2011,40, 2983-2994
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Guido Verniest,Karel Piron,Eva Van Hende,Jan Willem Thuring,Gregor Macdonald,Frederik Deroose,Norbert De Kimpe Org. Biomol. Chem., 2010,8, 2509-2512
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Ruizhi Li,Na Liu,Bingqiang Li,Yinong Wang,Guolin Wu,Jianbiao Ma Polym. Chem., 2015,6, 3671-3684
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